1-(1,3-Benzodioxol-5-yl)-3-[4-[(5-methyl-3-isoxazolyl)sulfamoyl]phenyl]urea

• Molecular Formula: C18H16N4O6S
• Molecular Weight: 416.4 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]urea
• InChI: InChI=1S/C18H16N4O6S/c1-11-8-17(21-28-11)22-29(24,25)14-5-2-12(3-6-14)19-18(23)20-13-4-7-15-16(9-13)27-10-26-15/h2-9H,10H2,1H3,(H,21,22)(H2,19,20,23)
• InChI Key: GGHKPDJHPHDKCP-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)NC3=CC4=C(C=C3)OCO4

Description

1-(1,3-benzodioxol-5-yl)-3-[4-[(5-methyl-3-isoxazolyl)sulfamoyl]phenyl]urea is a sulfonamide.

Scientific Research Applications

Fatigue Alleviation in Mice

1-(1,3-Benzodioxol-5-yl-carbonyl) piperidine, structurally related to the compound , has been shown to ameliorate exercise-induced fatigue in mice. This compound, acting as a modulator of α-amino-3-hydroxy-5-methyl-4-isoxazole propionic acid receptor, significantly increased swimming time to exhaustion, liver and muscle glycogen contents, and decreased lactic acid and blood urea nitrogen levels. It also improved cellular antioxidant enzymes, suggesting its potential as a therapeutic strategy for fatigue (Fan et al., 2014).

Antifilarial Agents

Compounds with a similar structure, such as 1-(5-benzoylbenzimidazol-2-yl)-3-substituted ureas, have demonstrated antifilarial activity against Brugia pahangi and Litomosoides carinii. This indicates potential use in the treatment of filarial infections (Ram et al., 1984).

Antioxidant Activity

Derivatives of urea, like the 5-[7-Aryl-6-phenyl-5-thioxo 6,7-dihydro - 5H-[1,3,4] oxadiazolo [3,2, -a] [1,3,5] triazin-2-yl)-6-methyl-4-phneyl-3,4-dihydropyrimidin-2(1H) - one, have shown antioxidant activity. These derivatives were synthesized from urea, benzaldehyde, and ethyl acetoacetate, indicating the broad utility of urea derivatives in antioxidant research (George et al., 2010).

Anticonvulsant Properties

1-[2-(3,4-disubstituted phenyl)-3-chloro-4-oxoazetidin-l-yl]-3-(6-substituted-1,3-benzothiazol-2-yl)urea compounds showed notable anticonvulsant properties, without toxicity at certain dosages. This suggests a potential application in the development of anticonvulsant therapies (Siddiqui et al., 2009).

Anticancer Evaluation

Pyrazole derivatives, including 4-isothiocyanato-N-(1-phenyl-1H-pyrazol-5-yl)benzene sulfonamide, have been synthesized and evaluated for in vitro anticancer activity against Ehrlich ascites carcinoma cells. This demonstrates the potential for urea derivatives in anticancer drug development (El-Gaby et al., 2017).